N-(4-ethylphenyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[2-[(3-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C21H22N4O2S/c1-3-15-7-9-16(10-8-15)22-19(26)12-18-13-28-21(24-18)25-20(27)23-17-6-4-5-14(2)11-17/h4-11,13H,3,12H2,1-2H3,(H,22,26)(H2,23,24,25,27)
• InChI Key: JDNOVYLATJZMAN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.5 g/mol

Description

N-(4-ethylphenyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide, also known as ETU, is a synthetic compound that has been studied for its potential applications in scientific research. ETU is a thiazole-based compound that has been found to exhibit interesting biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of N-(6-Arylbenzo[d]thiazole-2-acetamide Derivatives : A study detailed the synthesis of a new series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides using C-C coupling methodology. These compounds were evaluated for various biological activities, including antioxidant, haemolytic, antibacterial, and urease inhibition activities. They displayed moderate to good activities, particularly showing significant urease inhibition, surpassing standard inhibitors. Molecular docking studies indicated these compounds bind to the non-metallic active site of the urease enzyme, highlighting the importance of H-bonding for enzyme inhibition (Gull et al., 2016).

Antitumor and Antimicrobial Activities

• Antitumor Activity of Benzothiazole Derivatives : Another research focused on synthesizing new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings. These compounds were evaluated for their potential antitumor activity against various human tumor cell lines. Two compounds, in particular, showed considerable anticancer activity against certain cancer cell lines, demonstrating the therapeutic potential of benzothiazole derivatives in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial Activities

• Synthesis of Novel Thiazole Derivatives : A study synthesized novel thiazoles by incorporating a pyrazole moiety, which were then tested for anti-bacterial and anti-fungal activities. The findings revealed that most of the synthesized compounds exhibited significant antimicrobial activities, with certain compounds showing the highest anti-bacterial and anti-fungal activities, respectively (Saravanan et al., 2010).

Comparative Studies and Drug Design

• Discovery of Benzothiazole-based Receptor Antagonists : Focusing on benzothiazole derivatives, one study aimed to design novel selective A2B antagonists starting from a potent but modestly selective N-(2-amino-4-methoxy-benzothiazol-7-yl)-N-ethyl-acetamide derivative. Through the design and evaluation of compounds containing nonaromatic amides or ureas, the research identified a compound with excellent potency and high selectivity against A2A and A1 receptors, showcasing the process of improving drug-like properties (Firooznia et al., 2011).